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Environmental Profile of Dodemorph Acetate

The following table summarizes the key environmental fate parameters for dodemorph acetate, which are

crucial for understanding its potential impact [1].

Parameter Value Interpretation & Implication

Solubility in Water (at 746 mg/L [1] Moderate. Indicates potential for mobility

20°C, pH 7) and leaching in soil water.

Octanol-Water Partition 4.23 (High) [1] High. Suggests a tendency to

Coefficient (Log KOW) bioaccumulate in fatty tissues of
organisms.

Vapour Pressure (at 20°C) 12 mPa [1] Highly volatile. Risk of atmospheric drift

during and after application.

Henry's Law Constant Data available but value not  Further defines partitioning between air
fully specified in results [1] and water; key for modeling dispersion.

Dissociation Constant 8.5 [1] Weak acid. Behavior and absorption can
(pKa) change with environmental pH.
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A critical finding from scientific investigation is its persistence under anaerobic conditions, such as those
found in biological waste treatment and aquatic sediments. One study concluded that dodemorph was stable
and showed no significant degradation during experiments simulating anaerobic digestion, and it also did
not degrade under various pH conditions or in the presence of dissolved organic carbon [2]. This suggests

that once introduced into the environment, it may remain for extended periods in low-oxygen niches.

Ecotoxicity and Non-Target Effects

The data on effects on non-target species is limited, but one study provides specific insights:

o Effect on Predatory Mites: In greenhouse trials on roses, dodemorph was found to be harmless to
the predatory mite *Euseius gallicus*, a beneficial organism used for biological pest control. This is a
favorable characteristic from an Integrated Pest Management (IPM) perspective, especially when
compared to neonicotinoid insecticides and certain acaricides tested in the same study, which
showed significant toxicity to the mites [3].

Experimental Protocols for Key Findings

To help interpret the key data, here are the methodologies behind the critical studies cited.

1. Anaerobic Degradation Study [2]

¢ Objective: To evaluate the fate of dodemorph during anaerobic digestion of biological waste.
¢ Methodology:
o A synthetic biological waste matrix was created using rabbit food, cellulose powder, and paper
to ensure reproducible conditions.
o The experiment was conducted using laboratory-scale reactors under controlled mesophilic
(35°C) and thermophilic (55°C) conditions.
o Dodemorph was added, and its concentration was monitored in both the solid and liquid phases
of the reactor content over time.
o Additional abiotic experiments tested dodemorph's stability at different pH levels and in the
presence of dissolved organic carbon (DOC).
e Key Outcome: No significant decrease in dodemorph concentration was observed under any of the
tested anaerobic or abiotic conditions, leading to the conclusion of its high stability.

2. Non-Target Effects on Predatory Mites [3]

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0045653503005447
https://pubmed.ncbi.nlm.nih.gov/26434923/
https://www.sciencedirect.com/science/article/abs/pii/S0045653503005447
https://pubmed.ncbi.nlm.nih.gov/26434923/
https://www.smolecule.com/products/s569962?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Objective: To assess the toxicity of commonly used plant protection products, including dodemorph,
on Euseius gallicus.
¢ Methodology:
o The study was conducted in a greenhouse on rose plants.
o The number of eggs and motile life stages of the predatory mites were counted after exposure
to the tested products.
o The results for dodemorph were compared against a control group treated only with water.
¢ Key Outcome: No significant reduction in mite numbers was observed in the dodemorph-treated
groups compared to the control, leading to its classification as "harmless."

Environmental Pathway and Stability

The diagram below synthesizes the environmental behavior of dodemorph acetate based on the available

data, highlighting its key pathways and persistence.
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Limitations and Data Gaps

This assessment is constrained by several significant data gaps:

¢ Lack of Direct Comparisons: The search results do not contain head-to-head experimental studies
comparing dodemorph acetate's environmental impact against other common fungicides.

¢ Limited Ecotoxicity Data: Information is missing on effects on a broad range of non-target
organisms, such as aquatic invertebrates, fish, bees, and soil microorganisms.

e Absence of Modern Data: Much of the foundational environmental fate data and the key anaerobic
degradation study are over 15 years old [2]. More recent research may be available but was not
captured in this search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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